Cas no 1346534-91-5 (2-(Benzylamino)-5-bromonicotinonitrile)

2-(Benzylamino)-5-bromonicotinonitrile is a brominated nicotinonitrile derivative featuring a benzylamino substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both bromine and nitrile functional groups enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. Its benzylamino moiety contributes to improved solubility and stability in various reaction conditions. This compound is valued for its utility in constructing complex heterocyclic frameworks, making it a useful building block for research in medicinal chemistry and material science. Proper handling and storage under inert conditions are recommended to maintain its integrity.

2-(Benzylamino)-5-bromonicotinonitrile structure

1346534-91-5 structure

Product Name:2-(Benzylamino)-5-bromonicotinonitrile

CAS No:1346534-91-5

MF:C₁₃H₁₀BrN₃

MW:288.142601490021

CID:1034394

PubChem ID:71302287

Update Time:2025-10-17

2-(Benzylamino)-5-bromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Benzylamino)-5-bromonicotinonitrile
- 2-(benzylamino)-5-bromopyridine-3-carbonitrile
- DTXSID50744588
- F80569
- 1346534-91-5
- DB-250713
- Inchi： 1S/C13H10BrN3/c14-12-6-11(7-15)13(17-9-12)16-8-10-4-2-1-3-5-10/h1-6,9H,8H2,(H,16,17)
- InChI Key： GXLAJBBWAVJRPU-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C#N)=C1)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 287.00581g/mol
Monoisotopic Mass: 287.00581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 48.7Å²

2-(Benzylamino)-5-bromonicotinonitrile Pricemore >>

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Chemenu	CM122317-1g	2-(benzylamino)-5-bromonicotinonitrile	1346534-91-5	95%	1g	$333	2021-08-05
Alichem	A029206486-1g	2-(Benzylamino)-5-bromonicotinonitrile	1346534-91-5	95%	1g	$400.00	2022-04-03
Chemenu	CM122317-1g	2-(benzylamino)-5-bromonicotinonitrile	1346534-91-5	95%	1g	$333	2023-02-18